Cas no 78738-97-3 (3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1))

3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1) structure
78738-97-3 structure
Product Name:3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1)
CAS No:78738-97-3
MF:C14H22ClNO
MW:255.783583164215
CID:1793840
PubChem ID:132912
Update Time:2025-04-21

3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1)
    • 3-(1,3,4-Trimethylpiperidin-4-yl)phenol--hydrogen chloride (1/1)
    • LY-99335
    • 78738-97-3
    • Phenol, 3-(1,3,4-trimethyl-4-piperidinyl)-, hydrochloride, cis-(+/-)-
    • 3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol;hydrochloride
    • DTXSID80999983
    • LY 99335
    • 3-[(3r,4r)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride(1:1)
    • Inchi: 1S/C14H21NO.ClH/c1-11-10-15(3)8-7-14(11,2)12-5-4-6-13(16)9-12;/h4-6,9,11,16H,7-8,10H2,1-3H3;1H/t11-,14+;/m0./s1
    • InChI Key: SPNIBSZVXCWVMO-YECZQDJWSA-N
    • SMILES: Cl.OC1=CC=CC(=C1)[C@]1(C)CCN(C)C[C@@H]1C

Computed Properties

  • Exact Mass: 255.138992
  • Monoisotopic Mass: 255.138992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Boiling Point: 328.2°C at 760 mmHg
  • Flash Point: 145.3°C
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